Cas no 856886-54-9 (Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate)

• Product Name: Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate
• CAS No: 856886-54-9
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• MDL: MFCD07772132
• CID: 69028
• PubChem ID: 44828792
• Update Time: 2025-09-19

Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate
• 3-Pyridineacetic acid, α-amino-5-bromo-α-butyl-, methyl ester
• 2-Amino-2-(5-bromo-pyridin-3-yl)-hexanoic acid methyl ester
• 2-Amino-2-(5-bromopyridine-3-yl)hexanoic acid methyl ester
• AC-2277
• Methyl 2-(5-bromopyridin-3-yl)norleucinate
• FT-0646610
• AKOS015916647
• A841411
• 856886-54-9
• 3-Pyridineacetic acid,a-amino-5-bromo-a-butyl-,methyl ester
• DTXSID10660891
• SCHEMBL7514533
• methyl2-amino-2-(5-bromopyridin-3-yl)hexanoate

• MDL： MFCD07772132
• Inchi： 1S/C12H17BrN2O2/c1-3-4-5-12(14,11(16)17-2)9-6-10(13)8-15-7-9/h6-8H,3-5,14H2,1-2H3
• InChI Key： IMJCEDWUDGKTLD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(=O)OC)(CCCC)N

Computed Properties

• Exact Mass: 300.04700
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 3.06160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate

Recent Advances in the Study of Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate (CAS: 856886-54-9)

Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate (CAS: 856886-54-9) is a bromopyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential pharmacological applications.

The compound's unique structural features, including the presence of a bromopyridine moiety and an amino acid ester, make it a versatile building block for the design of biologically active molecules. Recent synthetic methodologies have emphasized the optimization of reaction conditions to improve yield and purity, with particular attention to green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient one-pot synthesis of Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate using catalytic asymmetric hydrogenation, achieving an enantiomeric excess of over 99%.

In terms of biological activity, Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate has shown promise as a precursor for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential utility in targeted therapy for kinase-driven malignancies.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its favorable metabolic stability and moderate oral bioavailability, making it a viable candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for clinical translation.

In conclusion, Methyl 2-amino-2-(5-bromopyridin-3-yl)hexanoate (CAS: 856886-54-9) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on refining its synthetic routes, elucidating its mechanism of action, and exploring its potential in combination therapies. As the field advances, this compound is likely to play an increasingly important role in the discovery of next-generation drugs for complex diseases.